Cas no 1807284-40-7 (Methyl 5-cyano-4-iodo-2-methylbenzoate)

• Product Name: Methyl 5-cyano-4-iodo-2-methylbenzoate
• CAS No: 1807284-40-7
• MF: C₁₀H₈INO₂
• MW: 301.080494880676
• CID: 4951787
• Update Time: 2025-06-26

Methyl 5-cyano-4-iodo-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-4-iodo-2-methylbenzoate

• Inchi： 1S/C10H8INO2/c1-6-3-9(11)7(5-12)4-8(6)10(13)14-2/h3-4H,1-2H3
• InChI Key： VOAHPUJIUXWOAO-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CC(C(=O)OC)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Methyl 5-cyano-4-iodo-2-methylbenzoate

Methyl 5-cyano-4-iodo-2-methylbenzoate (CAS No. 1807284-40-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-cyano-4-iodo-2-methylbenzoate, identified by its CAS number 1807284-40-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and cardiovascular disorders. Its unique structural features, including the presence of a cyano group and an iodo substituent, make it a versatile building block for medicinal chemists.

The molecular structure of Methyl 5-cyano-4-iodo-2-methylbenzoate consists of a benzoic acid derivative with specific functional groups that enhance its reactivity and utility in synthetic pathways. The cyano group (–CN) introduces a polar character to the molecule, facilitating interactions with biological targets, while the iodo substituent (–I) provides a handle for further functionalization via cross-coupling reactions. These attributes have positioned this compound as a valuable asset in the development of novel therapeutic agents.

In recent years, the demand for efficient and scalable synthetic routes has driven considerable research into optimizing the production of Methyl 5-cyano-4-iodo-2-methylbenzoate. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled more streamlined syntheses, reducing the number of steps and improving yields. These innovations not only enhance cost-effectiveness but also align with green chemistry principles by minimizing waste and energy consumption.

The pharmaceutical industry has increasingly leveraged Methyl 5-cyano-4-iodo-2-methylbenzoate in the discovery and development of drugs targeting complex diseases. For instance, researchers have utilized this intermediate to synthesize analogs with potential applications in treating neurodegenerative conditions such as Alzheimer's disease. The cyano group's ability to participate in hydrogen bonding interactions has been exploited to enhance binding affinity to specific protein targets, while the iodo moiety allows for further derivatization into more complex structures.

Moreover, the compound's role in cardiovascular drug development cannot be overstated. Studies have demonstrated its utility in creating molecules that modulate key enzymes and receptors involved in blood pressure regulation and cholesterol metabolism. The structural flexibility offered by Methyl 5-cyano-4-iodo-2-methylbenzoate has enabled medicinal chemists to design derivatives with improved pharmacokinetic profiles, including enhanced solubility and bioavailability.

The synthesis of Methyl 5-cyano-4-iodo-2-methylbenzoate typically involves multi-step organic transformations starting from commercially available precursors. Recent methodologies have focused on optimizing reaction conditions to achieve higher selectivity and yield. For example, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining purity standards. Such advancements underscore the compound's importance as a cornerstone in modern pharmaceutical manufacturing.

From a regulatory perspective, ensuring the quality and consistency of Methyl 5-cyano-4-iodo-2-methylbenzoate is paramount. Manufacturers must adhere to stringent guidelines set forth by agencies such as the FDA and EMA to guarantee that the final product meets safety and efficacy benchmarks. Analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify purity and structural integrity.

The future prospects for Methyl 5-cyano-4-iodo-2-methylbenzoate are promising, with ongoing research exploring its potential in emerging therapeutic areas. Innovations in computational chemistry have allowed researchers to predict novel derivatives with tailored biological activities using virtual screening techniques. This approach accelerates the drug discovery process by identifying promising candidates before experimental validation.

In conclusion, Methyl 5-cyano-4-iodo-2-methylbenzoate (CAS No. 1807284-40-7) represents a pivotal intermediate in pharmaceutical synthesis, offering unparalleled flexibility for designing next-generation therapeutics. Its unique structural features continue to drive innovation across multiple disease domains, reinforcing its status as an indispensable tool in medicinal chemistry research. As synthetic methodologies evolve, this compound will undoubtedly remain at the forefront of drug development efforts worldwide.